Cas no 126811-06-1 (9-Azabicyclo[4.2.1]nonan-2-one,9-methyl-, (1R,6R)-)

9-Azabicyclo[4.2.1]nonan-2-one,9-methyl-, (1R,6R)- structure
126811-06-1 structure
Product Name:9-Azabicyclo[4.2.1]nonan-2-one,9-methyl-, (1R,6R)-
CAS No:126811-06-1
MF:C9H15NO
MW:153.221502542496
CID:103330
PubChem ID:11105561
Update Time:2025-04-18

9-Azabicyclo[4.2.1]nonan-2-one,9-methyl-, (1R,6R)- Chemical and Physical Properties

Names and Identifiers

    • 9-Azabicyclo[4.2.1]nonan-2-one,9-methyl-, (1R,6R)-
    • 9-Azabicyclo[4.2.1]nonan-2-one,9-methyl-,(1R,6R)-(9CI)
    • (1R,6R)-9-methyl-9-azabicyclo[4.2.1]nonan-2-one
    • 126811-06-1
    • Inchi: 1S/C9H15NO/c1-10-7-3-2-4-9(11)8(10)6-5-7/h7-8H,2-6H2,1H3/t7-,8-/m1/s1
    • InChI Key: NSXLLMSGQVUQOG-HTQZYQBOSA-N
    • SMILES: O=C1CCC[C@@H]2CC[C@H]1N2C

Computed Properties

  • Exact Mass: 153.11545
  • Monoisotopic Mass: 153.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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